Cas no 2172291-67-5 (3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid)

3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid is a specialized synthetic intermediate primarily used in peptide and organic chemistry research. Its structure incorporates an Fmoc-protected amino group, ensuring compatibility with solid-phase peptide synthesis (SPPS) while providing selective deprotection under mild basic conditions. The cyclobutyl and methylpropanoic acid moieties contribute to conformational rigidity and enhanced stability, making it valuable for designing constrained peptides or bioactive analogs. This compound is particularly advantageous for applications requiring precise steric control or tailored functionalization in drug discovery and bioconjugation. Its high purity and well-defined reactivity profile support reproducible results in complex synthetic workflows.
3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid structure
2172291-67-5 structure
Product Name:3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid
CAS No:2172291-67-5
MF:C27H32N2O5
MW:464.553387641907
CID:5998804
PubChem ID:165807036
Update Time:2025-10-21

3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid
    • 2172291-67-5
    • 3-{N-ethyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-methylpropanoic acid
    • EN300-1559233
    • Inchi: 1S/C27H32N2O5/c1-3-29(15-17(2)26(31)32)25(30)14-18-12-19(13-18)28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)
    • InChI Key: ICFAIYAVPVHXKA-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N(CC)CC(C(=O)O)C)=O)C1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid Pricemore >>

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Additional information on 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid

Research Brief on 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS: 2172291-67-5)

The compound 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS: 2172291-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural properties, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have reported that the cyclobutyl ring in the molecule contributes to enhanced conformational rigidity, which can improve the binding affinity and selectivity of derived peptides toward biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop novel cyclic peptide inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that derivatives of 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid exhibited nanomolar affinity for the target proteins, with improved metabolic stability compared to linear peptides. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics.

Another area of interest is the compound's application in the development of peptidomimetics. A 2024 preprint on bioRxiv described the use of this compound to create cyclobutane-containing peptidomimetics that mimic the structure of natural peptides while offering superior pharmacokinetic properties. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the compound's binding modes, providing valuable insights for rational drug design.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as reported in a 2023 Organic Letters publication. The study introduced a novel palladium-catalyzed cyclization step that significantly enhanced the efficiency of the synthesis.

In conclusion, 3-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpropanoic acid (CAS: 2172291-67-5) represents a versatile building block in medicinal chemistry, with demonstrated applications in peptide synthesis and drug discovery. Ongoing research continues to explore its potential, particularly in targeting challenging biological pathways. Future studies are expected to further elucidate its therapeutic applications and optimize its synthetic accessibility.

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